Cas no 1093952-03-4 (5-Hydroxymethyl Pirfenidone-d2)

• Product Name: 5-Hydroxymethyl Pirfenidone-d2
• CAS No: 1093952-03-4
• CID: 4679734
• Update Time: 2025-05-20

5-Hydroxymethyl Pirfenidone-d2 Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl Pirfenidone-d2

Additional information on 5-Hydroxymethyl Pirfenidone-d2

Research Briefing on 5-Hydroxymethyl Pirfenidone-d2 (CAS: 1093952-03-4): Recent Advances and Applications

5-Hydroxymethyl Pirfenidone-d2 (CAS: 1093952-03-4) is a deuterated derivative of pirfenidone, a well-known antifibrotic agent. This compound has garnered significant attention in recent years due to its potential applications in drug metabolism studies, pharmacokinetic profiling, and as an internal standard in mass spectrometry-based assays. The incorporation of deuterium atoms enhances the stability and detection sensitivity of the molecule, making it a valuable tool in biomedical research.

Recent studies have focused on the synthesis and characterization of 5-Hydroxymethyl Pirfenidone-d2, with particular emphasis on its role in understanding the metabolic pathways of pirfenidone. Advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been employed to quantify this compound in biological matrices, providing insights into its pharmacokinetic behavior and potential interactions with other drugs.

One of the key findings from recent research is the improved metabolic stability of 5-Hydroxymethyl Pirfenidone-d2 compared to its non-deuterated counterpart. This property is attributed to the kinetic isotope effect (KIE), which slows down the metabolic degradation of deuterated compounds. Such characteristics make it an excellent candidate for use in long-term studies and clinical trials where stable and reliable biomarkers are essential.

In addition to its applications in drug metabolism, 5-Hydroxymethyl Pirfenidone-d2 has also been investigated for its potential therapeutic effects. Preliminary in vitro and in vivo studies suggest that this compound may retain the antifibrotic properties of pirfenidone while offering improved bioavailability and reduced side effects. These findings open new avenues for the development of next-generation antifibrotic therapies.

The synthesis of 5-Hydroxymethyl Pirfenidone-d2 involves sophisticated chemical processes, including deuterium labeling and purification techniques. Recent advancements in synthetic methodologies have enabled the production of high-purity batches, which are critical for ensuring the reproducibility and reliability of research findings. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, ongoing research aims to explore the full therapeutic potential of 5-Hydroxymethyl Pirfenidone-d2, including its efficacy in treating fibrotic diseases such as idiopathic pulmonary fibrosis (IPF) and liver fibrosis. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these laboratory findings into clinical applications. Furthermore, the integration of computational modeling and high-throughput screening techniques may accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion, 5-Hydroxymethyl Pirfenidone-d2 represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a valuable asset for advancing our understanding of drug metabolism and developing innovative therapies for fibrotic diseases. Continued investment in research and development will be crucial to unlocking its full potential and addressing unmet medical needs.